Cas no 88661-07-8 (Benzenemethanol, 2-hydroxy-3-mercapto-5-methyl-)

• Product Name: Benzenemethanol, 2-hydroxy-3-mercapto-5-methyl-
• CAS No: 88661-07-8
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 625203
• PubChem ID: 70522477
• Update Time: 2025-04-19

Benzenemethanol, 2-hydroxy-3-mercapto-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-hydroxy-3-mercapto-5-methyl-
• 2-(hydroxymethyl)-4-methyl-6-sulfanylphenol
• 88661-07-8
• DTXSID20742253
• SCHEMBL11132725

• Inchi： 1S/C8H10O2S/c1-5-2-6(4-9)8(10)7(11)3-5/h2-3,9-11H,4H2,1H3
• InChI Key： UNRNTYDFYBMETP-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C=C(CO)C=1O

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų